Cas no 133712-92-2 (1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI))
1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine
- CID 57374105
- 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI)
-
- Inchi: 1S/C8H11NO2/c1-3-7(9-10)8-5-4-6(2)11-8/h4-5,10H,3H2,1-2H3
- InChI Key: FPNMHPLWVLHFCR-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(CC)=NO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- XLogP3: 2.1
- Topological Polar Surface Area: 45.7
1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV28455-2.5g |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 2.5g |
$682.00 | 2024-04-20 | |
| A2B Chem LLC | AV28455-5g |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 5g |
$991.00 | 2024-04-20 | |
| A2B Chem LLC | AV28455-50mg |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 50mg |
$91.00 | 2024-04-20 | |
| A2B Chem LLC | AV28455-100mg |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 100mg |
$123.00 | 2024-04-20 | |
| A2B Chem LLC | AV28455-250mg |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 250mg |
$158.00 | 2024-04-20 | |
| A2B Chem LLC | AV28455-500mg |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 500mg |
$265.00 | 2024-04-20 | |
| A2B Chem LLC | AV28455-1g |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95% | 1g |
$366.00 | 2024-04-20 | |
| Chemenu | CM433610-250mg |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95%+ | 250mg |
$162 | 2024-08-02 | |
| Chemenu | CM433610-500mg |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95%+ | 500mg |
$282 | 2024-08-02 | |
| Chemenu | CM433610-1g |
N-[1-(5-methylfuran-2-yl)propylidene]hydroxylamine |
133712-92-2 | 95%+ | 1g |
$403 | 2024-08-02 |
1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI)
Recent Advances in the Study of 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) (CAS: 133712-92-2)
In recent years, the compound 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) (CAS: 133712-92-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furanyl and oxime functional groups, has shown promising potential in various applications, including drug development and agrochemical synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.
The synthesis of 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These methods have not only enhanced the efficiency of production but also reduced the environmental impact of the synthesis process. Furthermore, spectroscopic analyses, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
Biological studies have revealed that 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) exhibits notable antimicrobial and anti-inflammatory properties. In vitro assays demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) comparable to those of established antibiotics. Additionally, the compound has shown potential as an anti-inflammatory agent, inhibiting key pro-inflammatory cytokines in cell-based models. These findings suggest its applicability in the development of new antimicrobial and anti-inflammatory therapies.
Beyond its antimicrobial and anti-inflammatory effects, recent research has explored the compound's potential in cancer therapy. Preliminary studies indicate that 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) may act as a modulator of apoptosis pathways in certain cancer cell lines. Mechanistic studies have identified its interaction with specific signaling molecules, leading to the induction of programmed cell death. While these results are promising, further in vivo studies are required to validate its efficacy and safety in a clinical setting.
In the agrochemical sector, 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) has been investigated for its potential as a plant growth regulator and pesticide. Field trials have demonstrated its ability to enhance crop yield and resistance to pests, with minimal toxicity to non-target organisms. These attributes make it a candidate for sustainable agricultural practices, aligning with the growing demand for environmentally friendly agrochemicals.
In conclusion, the compound 1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI) (CAS: 133712-92-2) represents a versatile molecule with significant potential across multiple domains. Its synthesis, biological activities, and applications in drug development and agriculture underscore its importance in contemporary research. Future studies should focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail, paving the way for its translation into practical applications.
133712-92-2 (1-Propanone, 1-(5-methyl-2-furanyl)-, oxime, (Z)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)